Cas no 2172258-02-3 (1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid)
1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid
- EN300-1630733
- 2172258-02-3
- 1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid
-
- Inchi: 1S/C15H25NO5/c1-10-8-15(10,11(17)18)14(20)6-5-7-16(9-14)12(19)21-13(2,3)4/h10,20H,5-9H2,1-4H3,(H,17,18)
- InChI Key: GJAAEEJBVUVJNO-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(C(=O)O)CC1C
Computed Properties
- Exact Mass: 299.17327290g/mol
- Monoisotopic Mass: 299.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 87.1Ų
1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630733-0.05g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 0.05g |
$900.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-0.1g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 0.1g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-0.25g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 0.25g |
$985.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-0.5g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 0.5g |
$1027.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-1.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 1.0g |
$1070.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-2.5g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 2.5g |
$2100.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-5.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 5.0g |
$3105.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-10.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 10.0g |
$4606.0 | 2023-07-10 | ||
| Enamine | EN300-1630733-50mg |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1630733-100mg |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid |
2172258-02-3 | 100mg |
$943.0 | 2023-09-22 |
1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid
Introduction to Compound CAS No. 2172258-02-3: 1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic Acid
The compound CAS No. 2172258-02-3, also known as 1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its bicyclic framework, which includes a cyclopropane ring fused with a piperidine ring, along with substituents such as the tert-butoxy group and a hydroxyl group. These structural features contribute to its potential applications in drug design and material science.
The synthesis of this compound involves multi-step reactions, including the formation of the cyclopropane ring and the introduction of the tert-butoxy group. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical for large-scale production. Researchers have also explored the stereochemistry of this compound, as the spatial arrangement of its substituents plays a significant role in its biological activity.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. Additionally, its ability to modulate ion channels has been investigated, highlighting its potential in treating conditions such as epilepsy and pain.
The incorporation of the tert-butoxy group into the molecule is particularly interesting, as it enhances the compound's solubility and bioavailability. This feature is crucial for drug delivery, as it ensures that the compound can effectively reach its target site within the body. Furthermore, the hydroxypiperidine moiety contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets.
Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets at an atomic level. These studies provide valuable insights into the molecular mechanisms underlying its activity, paving the way for further optimization. For example, molecular dynamics simulations have revealed key residues on target proteins that are critical for binding, enabling researchers to design more potent analogs.
In conclusion, CAS No. 2172258-02-3 represents a significant advancement in organic chemistry due to its unique structure and promising biological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents and advanced materials.
2172258-02-3 (1-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}-2-methylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)